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Compound of Interest

Compound Name: Flutropium

Cat. No.: B1209967

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Flutropium bromide
in aerosolized form for preclinical research. Detailed protocols for key in vitro and in vivo
experiments are provided to guide researchers in evaluating its pharmacological properties and
therapeutic potential.

Introduction to Flutropium Bromide

Flutropium bromide is an anticholinergic agent that acts as a competitive antagonist of
acetylcholine at muscarinic receptors.[1] Its primary application is in the research of respiratory
conditions such as asthma and chronic obstructive pulmonary disease (COPD).[2]
Administered as an aerosol, Flutropium bromide delivers the active compound directly to the
airways, maximizing local efficacy and minimizing systemic side effects.[1] Its mechanism of
action involves the blockade of muscarinic receptors, particularly the M3 subtype on airway
smooth muscle, leading to bronchodilation.[2]

Mechanism of Action: Muscarinic Receptor
Antagonism

Flutropium bromide is a classic competitive antagonist of acetylcholine. In the airways,
acetylcholine is a key neurotransmitter that binds to muscarinic receptors on smooth muscle
cells, causing bronchoconstriction. By competitively inhibiting these receptors, Flutropium
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bromide prevents this contraction, resulting in relaxation of the airway smooth muscle and
subsequent bronchodilation.[1] In vitro experiments have indicated that Flutropium bromide is
more potent than atropine, a well-known anticholinergic agent.[1] Additionally, some studies
suggest that Flutropium bromide may have a weak mast cell stabilizing effect, potentially
inhibiting the release of histamine, though it does not show antagonistic action against
leukotriene D4 or serotonin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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